Cas no 18593-51-6 (6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)

6-Ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is a heterocyclic compound featuring a fused thienopyrimidinone core, which serves as a versatile intermediate in pharmaceutical and agrochemical research. Its structural framework is notable for its potential in modulating biological activity, particularly in the development of kinase inhibitors and antimicrobial agents. The ethyl substituent at the 6-position enhances lipophilicity, potentially improving membrane permeability. This compound’s rigid bicyclic system offers stability and synthetic utility for further derivatization. Its high purity and well-defined chemical properties make it suitable for exploratory studies in medicinal chemistry, where precise molecular interactions are critical. Applications include scaffold optimization for drug discovery programs targeting enzyme inhibition or receptor modulation.
6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one structure
18593-51-6 structure
Product Name:6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
CAS No:18593-51-6
MF:C8H8N2OS
MW:180.226920127869
MDL:MFCD00457520
CID:855280
PubChem ID:645569
Update Time:2025-10-18

6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-Ethylthieno[2,3-d]pyrimidin-4(3H)-one
    • 6-Ethyl-3H-thieno[2,3-d]pyrimidin-4-one
    • ST5201001
    • IDI1_012791
    • ChemDiv2_002305
    • 0074713
    • 008754
    • A1760
    • AG-205
    • ZERO
    • 6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • MFCD00457520
    • SR-01000519447-1
    • CS-0214628
    • JND
    • AKOS000265733
    • Maybridge3_001404
    • MLS000029626
    • SR-01000519447
    • SCHEMBL3108511
    • EN300-18514
    • GXZAQJCUXCKYKB-UHFFFAOYSA-N
    • SMR000009585
    • HMS1375I17
    • 6-Ethyl-thieno[2,3-d]pyrimidin-4-ol
    • cid_645569
    • AH-262/31954021
    • thieno[2,3-d]pyrimidin-4(3H)-one, 6-ethyl-
    • HMS1673P03
    • AG-205/12040018
    • ALBB-019867
    • CHEMBL6215
    • HMS1434P18
    • DTXSID90349410
    • 6-ethylthieno[2,3-d]pyrimidin-4-ol
    • BDBM50500488
    • HMS2289E05
    • STK674212
    • STK827908
    • SCHEMBL10325022
    • Cambridge id 5313227
    • Z94601204
    • AKOS000541118
    • DB-065548
    • AS-64355
    • 18593-51-6
    • BDBM37871
    • ZERO/008754
    • BAS 00821708
    • ZINC00051873
    • A1760/0074713
    • MDL: MFCD00457520
    • Inchi: 1S/C8H8N2OS/c1-2-5-3-6-7(11)9-4-10-8(6)12-5/h3-4H,2H2,1H3,(H,9,10,11)
    • InChI Key: GXZAQJCUXCKYKB-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(NC=N2)=O)C=C1CC

Computed Properties

  • Exact Mass: 180.03573406g/mol
  • Monoisotopic Mass: 180.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 69.7Ų

6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Security Information

6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B440938-5mg
6-ethylthieno[2,3-d]pyrimidin-4(3H)-one
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$ 50.00 2022-06-07
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Chemenu
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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$810 2024-06-07
Enamine
EN300-18514-0.05g
6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
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$42.0 2023-09-19
Enamine
EN300-18514-0.1g
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Enamine
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